Cas no 1000576-29-3 (3-Bromo-2-fluoro-6-iodotoluene)

3-Bromo-2-fluoro-6-iodotoluene structure
1000576-29-3 structure
Product Name:3-Bromo-2-fluoro-6-iodotoluene
CAS No:1000576-29-3
MF:C7H5BrFI
MW:314.921477079391
MDL:MFCD09800764
CID:3157495
PubChem ID:44891116
Update Time:2025-04-21

3-Bromo-2-fluoro-6-iodotoluene Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-fluoro-6-iodotoluene
    • 1-bromo-2-fluoro-4-iodo-3-methylbenzene
    • MFCD09800764
    • BS-29889
    • SCHEMBL17028299
    • 1000576-29-3
    • CS-0147782
    • SY274484
    • AT11321
    • MDL: MFCD09800764
    • Inchi: 1S/C7H5BrFI/c1-4-6(10)3-2-5(8)7(4)9/h2-3H,1H3
    • InChI Key: MLIFKSSUZINVQO-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C(=C1C)F)Br

Computed Properties

  • Exact Mass: 313.86034g/mol
  • Monoisotopic Mass: 313.86034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

3-Bromo-2-fluoro-6-iodotoluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1000576-29-3 95%
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£59.00 2022-03-01
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£118.00 2022-03-01
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Alichem
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ChemScence
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eNovation Chemicals LLC
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